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Compound of Interest

Compound Name:
5-Nitronaphthalene-1-carboxylic

acid

Cat. No.: B157501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Nitro-1-naphthoic acid, a key chemical

intermediate for various research and development applications. This document outlines

commercially available sources, key technical data, and general safety and handling

information.

Commercial Suppliers
5-Nitro-1-naphthoic acid is available from a range of commercial suppliers specializing in

research chemicals. Researchers are advised to request certificates of analysis from suppliers

to confirm the purity and identity of the compound.

Identified commercial suppliers include:

Sigma-Aldrich (AldrichCPR): A well-known supplier of a wide range of research chemicals.[1]

Sunway Pharm Ltd: A pharmaceutical ingredient and intermediate supplier.

BLD Pharm: A supplier of research chemicals and pharmaceutical intermediates.[2]

AK Scientific, Inc.: A supplier of fine chemicals for research and development.[3]

CymitQuimica: A supplier of chemical products for research and industry.
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ChemicalBook: An online platform that lists various chemical suppliers, including for 5-Nitro-

1-naphthoic acid.

Technical Data
The following table summarizes key quantitative data for 5-Nitro-1-naphthoic acid, compiled

from various supplier and database sources.

Property Value Source(s)

CAS Number 1975-44-6 [2][4][5]

Molecular Formula C₁₁H₇NO₄ [4][5]

Molecular Weight 217.18 g/mol [1][2]

Physical Form
Solid, typically a yellowish or

light cream powder

Purity
Typically offered at ≥95% or

≥97%
[5]

Melting Point

260 - 264 °C (for the related

compound 5-Nitroisophthalic

acid, specific data for 5-Nitro-

1-naphthoic acid is not

consistently provided)

[6]

Solubility

Generally soluble in organic

solvents like ethanol and

acetone; limited solubility in

water.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific use of 5-Nitro-1-naphthoic acid

in signaling pathway analysis or drug development were not readily available in the public

domain at the time of this guide's compilation. Researchers should refer to the general

principles of handling aromatic carboxylic acids and nitro compounds when designing their
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experiments. Methodologies for similar compounds, such as other naphthoic acid derivatives,

may serve as a starting point for developing specific protocols.[7]

Safety, Handling, and Storage
Hazard Identification: 5-Nitro-1-naphthoic acid is classified as harmful if swallowed and causes

skin and serious eye irritation.[1][8] It may also cause respiratory irritation.[9]

Handling:

Use in a well-ventilated area or under a chemical fume hood.

Avoid generating dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent moisture ingress.

Store away from incompatible materials, such as strong oxidizing agents.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for

the most detailed and up-to-date safety information.

Logical Workflow for Chemical Procurement in
Research
The following diagram illustrates a typical workflow for sourcing and utilizing a research

chemical like 5-Nitro-1-naphthoic acid.
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Chemical Procurement Workflow

Laboratory Application
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Chemical Procurement and Use Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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